Cas no 2227272-86-6 (6-Iodo-8-phenylimidazo1,2-apyrazine)

6-Iodo-8-phenylimidazo[1,2-a]pyrazine is a heterocyclic compound featuring an imidazopyrazine core substituted with an iodine atom at the 6-position and a phenyl group at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise structural modifications. Its rigid aromatic framework enhances stability while maintaining compatibility with diverse reaction conditions. Researchers favor this compound for its potential in developing biologically active molecules, particularly in medicinal chemistry for targeted drug discovery. High purity and well-defined synthetic pathways ensure reproducibility in advanced applications.
6-Iodo-8-phenylimidazo1,2-apyrazine structure
2227272-86-6 structure
Product Name:6-Iodo-8-phenylimidazo1,2-apyrazine
CAS No:2227272-86-6
MF:C12H8IN3
MW:321.116494178772
MDL:MFCD31561255
CID:4711449
PubChem ID:137347008
Update Time:2025-11-05

6-Iodo-8-phenylimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 6-Iodo-8-phenylimidazo[1,2-a]pyrazine
    • MFCD31561255
    • DTXSID201277430
    • 2227272-86-6
    • D79981
    • Imidazo[1,2-a]pyrazine, 6-iodo-8-phenyl-
    • CPD27286
    • 6-Iodo-8-phenylimidazo1,2-apyrazine
    • MDL: MFCD31561255
    • Inchi: 1S/C12H8IN3/c13-10-8-16-7-6-14-12(16)11(15-10)9-4-2-1-3-5-9/h1-8H
    • InChI Key: OHYIYYSBSHTMBH-UHFFFAOYSA-N
    • SMILES: IC1=CN2C=CN=C2C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 320.97629 g/mol
  • Monoisotopic Mass: 320.97629 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 321.12
  • XLogP3: 3
  • Topological Polar Surface Area: 30.2

6-Iodo-8-phenylimidazo1,2-apyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I188345-25mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine
2227272-86-6
25mg
$ 465.00 2022-06-04
TRC
I188345-50mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine
2227272-86-6
50mg
$ 775.00 2022-06-04
Apollo Scientific
OR300224-250mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine
2227272-86-6
250mg
£310.00 2025-02-19
abcr
AB547179-250 mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine; .
2227272-86-6
250MG
€1,190.00 2023-07-11
abcr
AB547179-500 mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine; .
2227272-86-6
500MG
€1,685.00 2023-07-11
abcr
AB547179-250mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine; .
2227272-86-6
250mg
€1190.00 2024-08-02
abcr
AB547179-500mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine; .
2227272-86-6
500mg
€1685.00 2024-08-02
1PlusChem
1P01K56H-100mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine
2227272-86-6 95%
100mg
$344.00 2023-12-18
1PlusChem
1P01K56H-250mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine
2227272-86-6 95%
250mg
$602.00 2023-12-18
Ambeed
A684417-100mg
6-Iodo-8-phenylimidazo[1,2-a]pyrazine
2227272-86-6 95%
100mg
$378.0 2024-07-28

Additional information on 6-Iodo-8-phenylimidazo1,2-apyrazine

6-Iodo-8-phenylimidazo[1,2-a]pyrazine: A Comprehensive Overview

6-Iodo-8-phenylimidazo[1,2-a]pyrazine (CAS No. 2227272-86-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazo[1,2-a]pyrazine family, which is known for its unique electronic properties and potential applications in drug design. The imidazo[1,2-a]pyrazine core is a fused bicyclic system consisting of an imidazole and a pyrazine ring, which provides a rigid and planar structure conducive to various chemical modifications.

The presence of the iodo group at position 6 and the phenyl group at position 8 introduces significant steric and electronic effects into the molecule. These substituents not only enhance the compound's stability but also modulate its reactivity and bioavailability. Recent studies have highlighted the importance of such substitutions in tuning the pharmacokinetic properties of heterocyclic compounds, making 6-Iodo-8-phenylimidazo[1,2-a]pyrazine a promising candidate for drug development.

From a synthetic perspective, the construction of imidazo[1,2-a]pyrazine derivatives remains a challenging yet rewarding endeavor. The synthesis of 6-Iodo-8-phenylimidazo[1,2-a]pyrazine typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have employed various strategies to optimize these reactions, such as using microwave-assisted synthesis or transition metal catalysts to improve yield and purity. These advancements have significantly contributed to the scalability of this compound for large-scale production.

The pharmacological profile of 6-Iodo-8-phenylimidazo[1,2-a]pyrazine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. For instance, a study published in *Nature Communications* revealed that this compound selectively targets protein kinase C (PKC) isoforms, which are overexpressed in various cancers. This selectivity reduces off-target effects and enhances therapeutic efficacy.

Moreover, 6-Iodo-8-phenylimidazo[1,2-a]pyrazine has shown promise in neuroprotective applications. Its ability to modulate N-methyl-D-aspartate (NMDA) receptors makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease. Recent findings from *Science Translational Medicine* indicate that this compound can alleviate oxidative stress and reduce neuronal damage in animal models.

The structural versatility of imidazo[1,2-a]pyrazines allows for further functionalization to explore new biological activities. For example, researchers have investigated the impact of substituting the phenyl group with other aromatic moieties on the compound's bioactivity. These studies have revealed that electron-withdrawing groups enhance receptor binding affinity, while electron-donating groups improve solubility and permeability.

In terms of materials science applications, 6-Iodo-8-phenylimidazo[1,2-a]pyrazine has been explored as a building block for constructing advanced materials such as organic semiconductors and coordination polymers. Its planar structure and conjugated system make it an ideal candidate for π–π stacking interactions, which are critical for achieving high charge carrier mobility in organic electronics.

Despite its numerous advantages, challenges remain in fully harnessing the potential of 6-Iido-8-phénylimidazo[1,2-a]pyrazine. Issues such as poor aqueous solubility and limited metabolic stability need to be addressed through further chemical optimization. Collaborative efforts between chemists and biologists are essential to overcome these barriers and translate laboratory findings into clinical applications.

In conclusion, 6-Iido-8-phénylimidazo[1,a-benzene pyrazine (CAS No 222727345) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on medicine and materials science. As research continues to uncover new facets of this compound's properties and applications, it is poised to play a pivotal role in advancing both therapeutic development and technological innovation.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd